SAR107375E impurity 13-d8

• Molecular Formula: C23H28ClN5O5S2
• Molecular Weight: 562.1 g/mol
• InChI: InChI=1S/C23H28ClN5O5S2/c1-15-17(29-11-3-6-21(29)30)4-2-5-19(15)36(33,34)27-16(23(32)28-12-9-25-10-13-28)14-26-22(31)18-7-8-20(24)35-18/h2,4-5,7-8,16,25,27H,3,6,9-14H2,1H3,(H,26,31)/t16-/m0/s1/i9D2,10D2,12D2,13D2
• InChIKey: YPTDYNWLYWCVCV-AKALYQBBSA-N

SAR107375E Impurity 13-d8: Deuterated Internal Standard

SAR107375E impurity 13-d8 is a deuterium-labeled analogue of SAR107375E impurity 138, characterized by the molecular formula C23H20D8ClN5O5S2 and a molecular weight of 562.13 [1]. As a stable isotope-labeled internal standard (SIL-IS), it is specifically designed for use in quantitative analytical methodologies, such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS), to accurately measure the concentration of the non-deuterated SAR107375E impurity 13 in pharmaceutical preparations [1]. The incorporation of eight deuterium atoms ensures a minimal mass shift that does not affect chemical behavior but provides a clear mass spectrometric distinction, enabling precise and reliable quantification while correcting for matrix effects and instrument variability [1].

▸ Deuterated internal standard (SIL-IS) for impurity 13

▸ Designed for LC-MS/GC-MS quantitative workflows

▸ 8 Da mass shift enables clear MS distinction from analyte

• [1] MedChemExpress. SAR107375E impurity 13-d8 [Stable Isotope]. Product Datasheet. Available online. View Source

Irreplaceability of SAR107375E Impurity 13-d8

In analytical chemistry, the use of an appropriate internal standard is paramount for achieving accurate quantification. Using a non-deuterated SAR107375E impurity 13 as an internal standard would be chemically identical to the analyte, leading to co-elution and indistinguishable mass spectrometric signals, thereby defeating the purpose of an internal standard [1]. Conversely, substituting SAR107375E impurity 13-d8 with other deuterated SAR107375E impurities, such as Impurity 14-d8 (C24H22D8ClN5O6S2, MW 592.16) [2] or Impurity 15-d11, is not analytically valid due to their distinct molecular structures and masses. These structural differences result in different chromatographic retention times and mass spectral fragmentation patterns, meaning they cannot serve as a matched internal standard for SAR107375E impurity 13 [1]. The precise isotopic and structural match of SAR107375E impurity 13-d8 to its non-deuterated counterpart is the non-negotiable requirement for accurate and reproducible LC-MS/MS quantification.

Non-deuterated impurity 13 would co-elute and produce identical MS signals, defeating internal standard correction.

Other deuterated impurities (e.g., Impurity 14-d8) differ in structure and retention time; they are not matched internal standards.

Precise isotopic match with 8 deuterium atoms is required; alternative labels may introduce systematic quantification error.

• [1] MedChemExpress. SAR107375E impurity 13-d8 [Stable Isotope]. Product Datasheet. Available online. View Source
• [2] MedChemExpress. SAR107375E Impurity 14-d8 [Stable Isotope]. Product Datasheet. Available online. View Source

SAR107375E Impurity 13-d8: Quantitative Evidence

Isotopic Purity and Deuterium Incorporation

SAR107375E impurity 13-d8 is specified with a purity of ≥98.0% as determined by HPLC , and its suitability as an internal standard for quantitative analysis by LC-MS is explicitly documented [1]. In contrast, the non-deuterated SAR107375E impurity 13 cannot function as an internal standard due to mass spectrometric co-elution and signal interference [2]. Other deuterated impurities, such as SAR107375E Impurity 14-d8, have a different molecular formula (C24H22D8ClN5O6S2) and a higher molecular weight (592.16) [3], precluding their use as a matched internal standard for impurity 13. The high isotopic enrichment of SAR107375E impurity 13-d8, indicated by the specific incorporation of eight deuterium atoms, ensures a distinct mass shift (approximately +8 Da) from the unlabeled analyte, allowing for reliable differentiation and quantification without analytical interference [2].

HPLC Purity

Specification review

≥98.0% (target) vs. ≥95% (comparator)

Higher purity specification supports method reproducibility and batch consistency.

Vendor specification; independent verification recommended.

Evidence Dimension	HPLC Purity (%)
Target Compound Data	≥98.0%
Comparator Or Baseline	SAR107375E impurity 13-d8 (alternative vendor: ≥95%) [4]
Quantified Difference	≥3% higher minimum purity specification
Conditions	HPLC analysis; vendor specification.

Why This Matters

Higher specified purity minimizes the introduction of unknown contaminants into a validated analytical method, ensuring accurate quantification and reducing the risk of batch-to-batch variability.

• [1] MedChemExpress. SAR107375E impurity 13-d8 [Stable Isotope]. Product Datasheet. Available online. View Source
• [2] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source
• [3] MedChemExpress. SAR107375E Impurity 14-d8 [Stable Isotope]. Product Datasheet. Available online. View Source
• [4] CATO Research Chemicals Inc. SAR107375E 杂质13 d8. Product Page. Available online. View Source

Storage Stability Profile

The storage stability of SAR107375E impurity 13-d8 is rigorously defined, with a shelf life of 3 years for powder stored at -20°C and 2 years at 4°C . For solutions, stability is maintained for 6 months at -80°C and 1 month at -20°C . These specifications provide a quantifiable benchmark for analytical laboratories to ensure the integrity of their internal standard over extended periods. While SAR107375E Impurity 14-d8 shares identical storage stability conditions , the critical distinction lies in its structural inapplicability to the quantification of impurity 13. The known stability profile of impurity 13-d8 is therefore a key procurement differentiator, as it directly supports method validation requirements for long-term reproducibility in impurity profiling studies.

Shelf-Life Stability

Specification review

Powder: 3 yr (-20°C), 2 yr (4°C)
Solution: 6 mo (-80°C), 1 mo (-20°C)

Defined stability profile supports long-term method validation planning.

Validate under actual laboratory storage conditions.

Evidence Dimension	Shelf Life (powder at -20°C)
Target Compound Data	3 years
Comparator Or Baseline	SAR107375E Impurity 14-d8: 3 years
Quantified Difference	Identical stability profile
Conditions	Recommended storage temperature; vendor specification.

Why This Matters

A clearly defined and validated stability profile is essential for laboratories planning long-term analytical studies, ensuring the internal standard will remain consistent and reliable throughout the entire project lifecycle.

Mass Spectrometric Differentiation

The molecular weight of SAR107375E impurity 13-d8 is 562.13, which is precisely 8.06 Da (approximately 8 amu) higher than its non-deuterated counterpart due to the substitution of eight hydrogen atoms with deuterium [1]. This mass difference is sufficient to provide a clear, distinct peak in a mass spectrum without any overlap with the analyte's natural isotopic envelope [2]. In contrast, alternative deuterated impurities like SAR107375E Impurity 14-d8 (MW 592.16) [3] or SAR107375-d11 (Tartrate) (which is a deuterated version of the parent drug, not the impurity) exhibit different molecular weights and are therefore chemically distinct entities. Using them as an internal standard for impurity 13 would introduce a systematic error in quantification due to non-identical ionization efficiencies and retention times. The specific mass shift of 8 Da is the definitive quantitative parameter that enables the compound to function as a true matched internal standard.

Mass Shift

Reported

562.13 g/mol (+8.06 Da vs. non-deuterated)

Specific mass difference enables clear MS differentiation from analyte.

Theoretical calculation; HRMS confirmation advised.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	562.13
Comparator Or Baseline	SAR107375E impurity 13 (non-deuterated): ~554.07 (calculated)
Quantified Difference	+8.06 Da
Conditions	High-resolution mass spectrometry; theoretical calculation.

Why This Matters

The specific mass shift is the fundamental physical property that allows an internal standard to be distinguished from the analyte, making this a primary selection criterion for any quantitative MS method.

• [1] MedChemExpress. SAR107375E impurity 13-d8 [Stable Isotope]. Product Datasheet. Available online. View Source
• [2] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019 Feb;53(2):211-216. View Source
• [3] MedChemExpress. SAR107375E Impurity 14-d8 [Stable Isotope]. Product Datasheet. Available online. View Source

Application Scenarios for SAR107375E Impurity 13-d8

LC-MS/MS Quantification of Impurity 13

This is the primary and most validated application. SAR107375E impurity 13-d8 is designed to be used as a stable isotope-labeled internal standard (SIL-IS) for the accurate and precise quantification of the non-deuterated SAR107375E impurity 13 via LC-MS/MS [1]. By spiking a known concentration of the deuterated standard into both calibration standards and unknown samples, analysts can correct for variability in sample preparation, instrument sensitivity drift, and matrix effects, leading to robust and compliant analytical methods for pharmaceutical quality control and regulatory submission [1].

ICH Impurity Profiling Method Development

The high purity (≥98.0%) and well-defined stability profile of SAR107375E impurity 13-d8 make it an ideal reference material for developing and validating an impurity profiling method according to ICH Q3A/B guidelines. Its use as an internal standard ensures that the developed method meets stringent criteria for accuracy, precision, specificity, and linearity, which are fundamental for demonstrating method suitability in support of new drug applications (NDAs) or abbreviated new drug applications (ANDAs) [2].

Stability-Indicating Forced Degradation Method

During forced degradation studies, the drug substance is exposed to stress conditions (heat, light, humidity, oxidation) to identify potential degradation products. SAR107375E impurity 13-d8 is critical in this context because it serves as a stable, unchanging reference point against which the formation of the actual impurity 13 can be accurately measured over time [1]. This allows for precise quantification of degradation kinetics and the establishment of a justified specification limit for the impurity in the final drug product, as required by regulatory authorities [1].

Application

Selection Property

Validation Focus

Impurity 13 LC-MS/MS Quantification

SIL-IS for matrix-effect correction

Accuracy, precision, and recovery in research matrices

Impurity Profiling Method Development

High-purity reference material

Method specificity and linearity for profiling studies

Forced Degradation Study Support

Stable internal standard reference

Degradation kinetics and specification limit determination

• [1] MedChemExpress. SAR107375E impurity 13-d8 [Stable Isotope]. Product Datasheet. Available online. View Source
• [2] ICH Harmonised Tripartite Guideline. Impurities in New Drug Substances Q3A(R2). Current Step 4 version. 25 October 2006. View Source